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Compound of Interest |

N-
Compound Name: (Cyclopentyloxycarbonyloxy)succi
nimide

Cat. No.: B145441

\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and material safety
data sheet (MSDS) information for N-(Cyclopentyloxycarbonyloxy)succinimide (CAS No.
128595-07-3). The following sections detail the compound's properties, associated hazards,
safe handling procedures, and emergency protocols to ensure its safe and effective use in
research and development.

Chemical and Physical Properties

N-(Cyclopentyloxycarbonyloxy)succinimide, also known as Cyclopentyl N-Succinimidyl
Carbonate, is a white to off-white crystalline powder.[1][2][3] It is an organic compound used as
a reagent in organic synthesis, particularly in pharmaceutical development and bioconjugation.

Table 1: Physical and Chemical Properties of N-(Cyclopentyloxycarbonyloxy)succinimide
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Property Value Source(s)
CAS Number 128595-07-3 [2][3][4]
Molecular Formula C10H13NO5 [21[3]1[41[5]
Molecular Weight 227.21 g/mol [21[31[5]

White to off-white crystalline

Appearance [1][2](3]
powder
Melting Point 78-82 °C (172.4-179.6 °F) [21131161[7]
Boiling Point 320.0 £ 25.0 °C (Predicted) [31[7]
Density 1.350 + 0.10 g/cm3 (Predicted) [31[7]
Moderately soluble in common
B organic solvents like acetone
Solubility ) [1]
and methanol; sparingly
soluble in water.
Odorless or a faint, non-distinct
Odor [1][6]

odor.

Hazard Identification and Classification

While comprehensive toxicological data is limited, N-
(Cyclopentyloxycarbonyloxy)succinimide is considered to have low to moderate acute
toxicity.[1] However, it is classified as an irritant.

Table 2: GHS Hazard Classification
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Precautionary
Hazard Class Hazard Statement Source(s)
Statement(s)

P264: Wash skin
) o H315: Causes skin thoroughly after
Skin Irritation o ) [7]
irritation handling. P280: Wear

protective gloves.

) P280: Wear eye
o H319: Causes serious )
Eye Irritation S protection/face [7]
eye irritation ]
protection.

The substance may also cause respiratory tract irritation if inhaled.[1]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and maintain the
integrity of the compound.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally
recommended:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]
o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[6]
o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6]

o Respiratory Protection: In case of insufficient ventilation or dust formation, use a suitable
respirator.[6]

Handling Procedures

e Handle in a well-ventilated area.[4]

e Avoid contact with skin, eyes, and clothing.[6]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4201841.htm?N=United%20States
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4201841.htm?N=United%20States
https://www.guidechem.com/encyclopedia/n-cyclopentyloxycarbonyloxy-su-dic276938.html
https://www.fishersci.com/store/msds?partNumber=AC211171000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC211171000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC211171000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC211171000&countryCode=US&language=en
https://wap.guidechem.com/msds/128595-07-3.html
https://www.fishersci.com/store/msds?partNumber=AC211171000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Avoid dust formation and inhalation.[4][6]
e Wash hands thoroughly after handling.[7]

o Keep away from heat and open flames.[8]

Storage Conditions

» Store in a dry, cool, and well-ventilated place.[1][2][6]

Keep container tightly closed.[6]

Recommended storage temperature is 2-8°C.[1][2][7]

The compound is moisture-sensitive; store under an inert atmosphere.[1][6]

Incompatible with strong oxidizing agents.[6]

Emergency Procedures

In the event of exposure or a spill, follow these first-aid and emergency measures.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure Source(s)

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact _ . [8]
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Remove contaminated
clothing. Rinse skin with water

Skin Contact or shower. If skin irritation [8]
occurs, get medical

advice/attention.

Remove person to fresh air
) and keep comfortable for
Inhalation ) ) [8]
breathing. Call a poison center

or doctor if you feel unwell.

Rinse mouth. Do NOT induce
Ingestion vomiting. Call a poison center [6]1[8]

or doctor if you feel unwell.

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Evacuate personnel to safe
areas. Ensure adequate ventilation. Avoid breathing dust.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

o Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://labelsds.com/view-product?product=1678
https://labelsds.com/view-product?product=1678
https://labelsds.com/view-product?product=1678
https://www.fishersci.com/store/msds?partNumber=AC211171000&countryCode=US&language=en
https://labelsds.com/view-product?product=1678
https://wap.guidechem.com/msds/128595-07-3.html
https://wap.guidechem.com/msds/128595-07-3.html
https://wap.guidechem.com/msds/128595-07-3.html
https://labelsds.com/view-product?product=1678
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[8]

e Hazardous Combustion Products: May produce carbon monoxide, carbon dioxide, and
nitrogen oxides (NOXx) upon decomposition.[6][8]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of N-
(Cyclopentyloxycarbonyloxy)succinimide in a laboratory setting.
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Preparation Emergency Response

Review MSDS and
Conduct Risk Assessment

; l
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Prepare Engineering Controls Follow First-Aid
(Fume Hood) and Spill Cleanup Procedures
Don Appropriate PPE Report Incident to
(Goggles, Gloves, Lab Coat) Safety Officer
Handling

Weigh and Dispense
in Ventilated Enclosure

l

Perform Chemical Reaction
Under Inert Atmosphere

l

Monitor Reaction and
Maintain Safe Conditions

Post-Handling

Quench Reaction and
Work-Up as per Protocol

Decontaminate Glassware
and Work Surfaces

Dispose of Waste
in Designated Containers

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-(Cyclopentyloxycarbonyloxy)succinimide.
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Reactivity and Stability

o Reactivity: No specific reactivity hazards are known under normal conditions.[6]

o Chemical Stability: The compound is stable under recommended storage conditions.[6] It is,
however, sensitive to moisture.[6]

» Conditions to Avoid: Incompatible products, exposure to moist air or water, and excess heat.

[6]
e Incompatible Materials: Strong oxidizing agents.[6]

o Hazardous Decomposition Products: Under fire conditions, it may decompose to produce
nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[6]

Toxicological Information

Detailed toxicological studies for N-(Cyclopentyloxycarbonyloxy)succinimide are not readily
available. However, based on the available information:

» Acute Toxicity: Considered to have low to moderate acute toxicity.[1]
o Skin Corrosion/Irritation: Causes skin irritation.[7]
o Serious Eye Damage/Irritation: Causes serious eye irritation.[7]

» Other Information: Inhalation of dust may cause respiratory discomfort.[1] Ingestion may
cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[6] No information is
available on mutagenic, reproductive, or developmental effects.[6]

Regulatory Information

N-(Cyclopentyloxycarbonyloxy)succinimide is not listed in several major chemical
inventories, including the European Inventory of Existing Commercial Chemical Substances
(EINECS), the United States Toxic Substances Control Act (TSCA) Inventory, and the China
Catalog of Hazardous Chemicals 2015.[4] Users should verify the regulatory status of this
chemical in their specific region.
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Disclaimer: This document is intended as a guide and is not a substitute for a formal risk
assessment. Always consult the most current Safety Data Sheet (SDS) from the supplier before
handling this chemical and adhere to all institutional and governmental safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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